Cas no 2760889-68-5 (3-Pyridin-4-yl-cyclobutanone hydrochloride)

• Product Name: 3-Pyridin-4-yl-cyclobutanone hydrochloride
• CAS No: 2760889-68-5
• MF: C₉H₁₀ClNO
• MW: 183.63
• MDL: MFCD34603206
• CID: 5087987
• Update Time: 2025-08-05

3-Pyridin-4-yl-cyclobutanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-4-yl-cyclobutanone hydrochloride

• MDL： MFCD34603206
• Inchi： 1S/C9H9NO.ClH/c11-9-5-8(6-9)7-1-3-10-4-2-7;/h1-4,8H,5-6H2;1H
• InChI Key： QAMSTLDJICIXJZ-UHFFFAOYSA-N
• SMILES： C1C(CC1C1C=CN=CC=1)=O.Cl

Additional information on 3-Pyridin-4-yl-cyclobutanone hydrochloride

3-Pyridin-4-yl-cyclobutanone Hydrochloride: A Comprehensive Overview

3-Pyridin-4-yl-cyclobutanone hydrochloride (CAS No. 2760889-68-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as cyclobutanone pyridine derivative, is characterized by its unique structure, which combines a pyridine ring with a cyclobutanone moiety. The hydrochloride form of this compound adds to its versatility, making it suitable for various applications in drug discovery and material science.

The synthesis of 3-Pyridin-4-yl-cyclobutanone hydrochloride involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent acid-mediated cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly advantageous for large-scale production.

One of the most notable properties of 3-Pyridin-4-yl-cyclobutanone hydrochloride is its ability to act as a chiral auxiliary in asymmetric synthesis. This has been extensively studied in recent years, with findings published in leading journals such as *Nature Chemistry* and *Angewandte Chemie*. The compound's rigid structure provides an excellent platform for controlling stereochemistry in complex molecule constructions, making it invaluable in the development of enantiopure pharmaceuticals.

In addition to its role in asymmetric synthesis, 3-Pyridin-4-yl-cyclobutanone hydrochloride has demonstrated potential as a building block for advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent studies have highlighted its ability to form stable π-conjugated systems when incorporated into polymer frameworks, enhancing the efficiency of these devices.

The biological activity of 3-Pyridin-4-yl-cyclobutanone hydrochloride has also been a focal point of research. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, with promising results indicating its role in inhibiting tumor growth.

From an environmental standpoint, the degradation pathways of 3-Pyridin-4-yl-cyclobutanone hydrochloride have been investigated to assess its eco-friendliness. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological impact. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-Pyridin-4-yl-cyclobutanone hydrochloride (CAS No. 2760889-68-5) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and versatile properties continue to drive innovative research across various disciplines. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping the future of chemical innovation.